Cas no 2137470-47-2 (3-amino-1-(2-oxopiperidin-3-yl)-1,2-dihydropyridin-2-one)

3-Amino-1-(2-oxopiperidin-3-yl)-1,2-dihydropyridin-2-one is a heterocyclic compound featuring a fused pyridinone and piperidinone scaffold, offering versatile reactivity for pharmaceutical and synthetic applications. Its structure combines an amino group and a lactam moiety, making it a valuable intermediate in medicinal chemistry, particularly for designing kinase inhibitors or other biologically active molecules. The compound's rigid bicyclic framework enhances binding affinity and selectivity in target interactions. Its synthetic utility is further underscored by the potential for further functionalization at the amino and carbonyl sites. Suitable for research in drug discovery, it provides a robust platform for developing novel therapeutic agents.

3-amino-1-(2-oxopiperidin-3-yl)-1,2-dihydropyridin-2-one structure

2137470-47-2 structure

Product Name:3-amino-1-(2-oxopiperidin-3-yl)-1,2-dihydropyridin-2-one

CAS No:2137470-47-2

MF:C₁₀H₁₃N₃O₂

MW:207.229121923447

CID:6240098

PubChem ID:165473825

Update Time:2025-09-28

3-amino-1-(2-oxopiperidin-3-yl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

- 3-amino-1-(2-oxopiperidin-3-yl)-1,2-dihydropyridin-2-one
- 2137470-47-2
- EN300-1110404
- Inchi： 1S/C10H13N3O2/c11-7-3-2-6-13(10(7)15)8-4-1-5-12-9(8)14/h2-3,6,8H,1,4-5,11H2,(H,12,14)
- InChI Key： PGEGOEPARIWHHA-UHFFFAOYSA-N
- SMILES： O=C1C(CCCN1)N1C=CC=C(C1=O)N

Computed Properties

Exact Mass: 207.100776666g/mol
Monoisotopic Mass: 207.100776666g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 360
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.2
Topological Polar Surface Area: 75.4Å²

3-amino-1-(2-oxopiperidin-3-yl)-1,2-dihydropyridin-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1110404-0.05g	3-amino-1-(2-oxopiperidin-3-yl)-1,2-dihydropyridin-2-one	2137470-47-2	95%	0.05g	$1104.0	2023-10-27
Enamine	EN300-1110404-0.1g	3-amino-1-(2-oxopiperidin-3-yl)-1,2-dihydropyridin-2-one	2137470-47-2	95%	0.1g	$1157.0	2023-10-27
Enamine	EN300-1110404-0.25g	3-amino-1-(2-oxopiperidin-3-yl)-1,2-dihydropyridin-2-one	2137470-47-2	95%	0.25g	$1209.0	2023-10-27
Enamine	EN300-1110404-0.5g	3-amino-1-(2-oxopiperidin-3-yl)-1,2-dihydropyridin-2-one	2137470-47-2	95%	0.5g	$1262.0	2023-10-27
Enamine	EN300-1110404-1.0g	3-amino-1-(2-oxopiperidin-3-yl)-1,2-dihydropyridin-2-one	2137470-47-2		1g	$1315.0	2023-06-10
Enamine	EN300-1110404-2.5g	3-amino-1-(2-oxopiperidin-3-yl)-1,2-dihydropyridin-2-one	2137470-47-2	95%	2.5g	$2576.0	2023-10-27
Enamine	EN300-1110404-5.0g	3-amino-1-(2-oxopiperidin-3-yl)-1,2-dihydropyridin-2-one	2137470-47-2		5g	$3812.0	2023-06-10
Enamine	EN300-1110404-10.0g	3-amino-1-(2-oxopiperidin-3-yl)-1,2-dihydropyridin-2-one	2137470-47-2		10g	$5652.0	2023-06-10
Enamine	EN300-1110404-1g	3-amino-1-(2-oxopiperidin-3-yl)-1,2-dihydropyridin-2-one	2137470-47-2	95%	1g	$1315.0	2023-10-27
Enamine	EN300-1110404-5g	3-amino-1-(2-oxopiperidin-3-yl)-1,2-dihydropyridin-2-one	2137470-47-2	95%	5g	$3812.0	2023-10-27

3-amino-1-(2-oxopiperidin-3-yl)-1,2-dihydropyridin-2-one Related Literature

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Additional information on 3-amino-1-(2-oxopiperidin-3-yl)-1,2-dihydropyridin-2-one

3-Amino-1-(2-Oxopiperidin-3-Yl)-1,2-Dihydropyridin-2-One: A Comprehensive Overview

3-Amino-1-(2-Oxopiperidin-3-Yl)-1,2-Dihydropyridin-2-One, identified by the CAS number 2137470-47-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The molecule combines a dihydropyridine ring system with an oxopiperidine moiety, creating a structure that is both complex and versatile.

The dihydropyridine ring system, a key component of this compound, is a six-membered ring containing two nitrogen atoms and two double bonds. This structure is known for its ability to act as a scaffold for various bioactive molecules. The presence of the 3-amino group further enhances the compound's reactivity and potential for forming hydrogen bonds, which are crucial in many biological interactions.

Recent studies have highlighted the potential of 3-Amino-1-(2-Oxopiperidin-3-Yl)-1,2-Dihydropyridin-2-One in the development of new pharmaceutical agents. Researchers have explored its role in inhibiting certain enzymes and its ability to modulate cellular signaling pathways. These findings suggest that the compound could be a promising lead for developing treatments for various diseases, including neurodegenerative disorders and cancer.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the dihydropyridine ring. This is followed by the introduction of the oxopiperidine moiety through condensation reactions. The final step involves the addition of the amino group, which is critical for the compound's biological activity. The synthesis process requires precise control over reaction conditions to ensure high yields and purity.

In terms of physical properties, 3-Amino-1-(2-Oxopiperidin-3-Yl)-1,2-Dihydropyridin-2-One is a white crystalline solid with a melting point in the range of 180°C to 190°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various chemical reactions and biological assays.

The compound's stability under different conditions has also been investigated. Studies have shown that it is stable under neutral and mildly acidic conditions but undergoes degradation under strongly basic conditions. This information is crucial for its storage and handling during synthesis and subsequent applications.

One of the most exciting developments involving this compound is its potential as a drug delivery agent. Researchers have explored its ability to act as a carrier for therapeutic molecules, enhancing their bioavailability and targeting efficiency. This application leverages the compound's structural flexibility and ability to form stable complexes with other molecules.

In conclusion, 3-Amino-1-(2-Oxopiperidin-3-Yl)-1,2-Dihydropyridin-2-One (CAS 2137470-47-) represents a significant advancement in organic chemistry with promising applications in pharmacology and drug delivery systems. Its unique structure, combined with recent research findings, positions it as a valuable tool in the development of novel therapeutic agents.